Cas no 2229164-53-6 (methyl 3-2-(aminooxy)propan-2-yl-4-methoxybenzoate)

• Product Name: methyl 3-2-(aminooxy)propan-2-yl-4-methoxybenzoate
• CAS No: 2229164-53-6
• MF: C₁₂H₁₇NO₄
• MW: 239.267683744431
• CID: 6406647
• PubChem ID: 165627097
• Update Time: 2025-10-22

methyl 3-2-(aminooxy)propan-2-yl-4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-2-(aminooxy)propan-2-yl-4-methoxybenzoate
• methyl 3-[2-(aminooxy)propan-2-yl]-4-methoxybenzoate
• EN300-1764217
• 2229164-53-6

• Inchi： 1S/C12H17NO4/c1-12(2,17-13)9-7-8(11(14)16-4)5-6-10(9)15-3/h5-7H,13H2,1-4H3
• InChI Key： BHASBDXYWKAPAB-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C1C=C(C(=O)OC)C=CC=1OC)N

Computed Properties

• Exact Mass: 239.11575802g/mol
• Monoisotopic Mass: 239.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 70.8Ų

Additional information on methyl 3-2-(aminooxy)propan-2-yl-4-methoxybenzoate

Methyl 3-2-(Aminooxy)propan-2-yl-4-methoxybenzoate (CAS No. 2229164-53-6): An Overview of a Promising Compound in Medicinal Chemistry

Methyl 3-2-(aminooxy)propan-2-yl-4-methoxybenzoate (CAS No. 2229164-53-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its aminooxy and methoxy functional groups, exhibits a diverse range of biological activities, making it a valuable candidate for further research and development.

The chemical structure of methyl 3-2-(aminooxy)propan-2-yl-4-methoxybenzoate is composed of a benzene ring substituted with a methoxy group at the para position and a methyl ester group at the meta position. The presence of the aminooxy group on the propyl side chain adds significant reactivity and versatility to the molecule, allowing it to participate in various chemical reactions and biological interactions.

Recent studies have highlighted the potential of methyl 3-2-(aminooxy)propan-2-yl-4-methoxybenzoate in several therapeutic areas. One notable application is its use as a prodrug, where the aminooxy group can be converted into an amine or hydroxyl group through enzymatic or chemical processes, leading to the formation of active metabolites. This property makes it an attractive candidate for drug delivery systems, particularly in cases where enhanced solubility or targeted release is desired.

In addition to its prodrug potential, methyl 3-2-(aminooxy)propan-2-yl-4-methoxybenzoate has shown promising results in modulating enzyme activity. Specifically, it has been found to inhibit certain enzymes involved in metabolic pathways, which could have implications for treating metabolic disorders and related conditions. The precise mechanism of action is still under investigation, but preliminary data suggest that the compound interacts with key residues in the active site of these enzymes, leading to reduced catalytic activity.

The pharmacokinetic properties of methyl 3-2-(aminooxy)propan-2-yl-4-methoxybenzoate have also been studied extensively. Research indicates that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as a therapeutic agent. The compound's lipophilicity and molecular weight contribute to its ability to cross biological membranes efficiently, enhancing its bioavailability and systemic distribution.

Toxicity studies have shown that methyl 3-2-(aminooxy)propan-2-yl-4-methoxybenzoate is generally well-tolerated at therapeutic doses. However, as with any new compound, further preclinical and clinical evaluations are necessary to fully assess its safety profile. Ongoing research is focused on optimizing the compound's structure to improve its efficacy while minimizing potential side effects.

In conclusion, methyl 3-2-(aminooxy)propan-2-yl-4-methoxybenzoate (CAS No. 2229164-53-6) represents a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and biological activities make it an exciting candidate for further development in drug discovery and therapeutic interventions. As research continues to uncover new insights into its mechanisms of action and pharmacological properties, this compound is poised to play a significant role in advancing the field of medicinal chemistry.